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Compound of Interest

Compound Name: DMHAPC-Chol

Cat. No.: B607157

Introduction: Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol (DMHAPC-Chol) is
a cationic lipid that has garnered significant interest in the field of drug delivery. Its unique
chemical structure, featuring a biodegradable carbamyl linker and a hydroxyethyl group in its
polar head, makes it a promising candidate for the formulation of liposomes designed for the
efficient transfection of genetic material such as plasmids and siRNA. This technical guide
provides an in-depth overview of DMHAPC-Chol, including its chemical properties, synthesis,
and detailed protocols for its application in gene and siRNA delivery.

Chemical Structure and Properties

DMHAPC-Chol is a cationic cholesterol derivative. Its structure consists of a cholesterol
backbone linked via a carbamate group to a hydrophilic head containing a quaternary amine
with a hydroxyethyl group. This amphipathic nature is crucial for its ability to self-assemble into
liposomes and interact with negatively charged nucleic acids.
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Property Value Reference

CAS Number 794498-29-7

Dimethyl Hydroxyethyl
Synonyms Aminopropane Carbamoyl [1]

Cholesterol lodide

Molecular Formula C35H63N203+ [11[2]
Molecular Weight 559.90 g/mol

Appearance Crystalline solid

Purity >95%

DMF: 10 mg/mL, Ethanol: 10
Solubility mg/mL, Ethanol:PBS (pH 7.2)
(1:6): 0.14 mg/mL

Storage -20°C

Synthesis of DMHAPC-Chol

While a detailed, step-by-step synthesis protocol for DMHAPC-Chol is not readily available in
the public domain, a representative synthetic pathway can be inferred from the synthesis of
similar cholesteryl carbamate derivatives. The general approach involves the reaction of
cholesteryl chloroformate with a suitable amine.
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Reactants

Cholesteryl Chloroformate N,N-dimethyl-N-(2-hydroxyethyl)propane-1,3-diamine

Reaction

Carbamate Formation

Product

Y
DMHAPC-Chol
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Dissolve Lipids in Chloroform

Form Thin Lipid Film
(Rotary Evaporation)

Hydrate Film with
Aqueous Buffer

Extrude through
Polycarbonate Membrane

Unilamellar Liposomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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